Cas no 2754410-27-8 (3-Fluoro-3-(methoxymethyl)azetidine hydrochloride)

• Product Name: 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride
• CAS No: 2754410-27-8
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• CID: 6795372
• PubChem ID: 165150049
• Update Time: 2025-06-14

3-Fluoro-3-(methoxymethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2754410-27-8
• 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride

• Inchi： 1S/C5H10FNO.ClH/c1-8-4-5(6)2-7-3-5;/h7H,2-4H2,1H3;1H
• InChI Key： UGFUJZQAHXPLFE-UHFFFAOYSA-N
• SMILES： Cl.FC1(COC)CNC1

Computed Properties

• Exact Mass: 155.0513198g/mol
• Monoisotopic Mass: 155.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride

Research Brief on 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride (CAS: 2754410-27-8): Recent Advances and Applications

3-Fluoro-3-(methoxymethyl)azetidine hydrochloride (CAS: 2754410-27-8) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine ring and fluorine substitution, make it a valuable building block for the synthesis of novel bioactive compounds. Recent studies have explored its potential as a key intermediate in the development of pharmaceuticals targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

The compound's chemical stability and reactivity have been extensively characterized. The presence of the fluorine atom enhances its metabolic stability and bioavailability, while the methoxymethyl group offers versatility for further functionalization. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride, with particular emphasis on green chemistry approaches to reduce environmental impact.

In preclinical studies, derivatives of 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride have demonstrated promising pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of small-molecule inhibitors targeting protein-protein interactions involved in neurodegenerative diseases. The results indicated improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of inhibitors.

Another area of active research involves the use of this compound in the development of radiopharmaceuticals. The fluorine-18 isotope variant of 3-Fluoro-3-(methoxymethyl)azetidine has been investigated as a positron emission tomography (PET) tracer for imaging neuroinflammation. Early-phase clinical trials have shown favorable pharmacokinetics and safety profiles, suggesting its potential for diagnostic applications in conditions such as Alzheimer's disease and multiple sclerosis.

The pharmaceutical industry has also recognized the commercial potential of 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride. Several patent applications filed in 2023-2024 describe its use in novel drug formulations, particularly in combination therapies for resistant bacterial infections. Its mechanism of action appears to involve disruption of bacterial cell wall synthesis, with synergistic effects observed when paired with existing antibiotics.

Despite these advances, challenges remain in the large-scale production and clinical translation of compounds derived from 3-Fluoro-3-(methoxymethyl)azetidine hydrochloride. Current research efforts are addressing these limitations through continuous process optimization and comprehensive toxicological evaluations. The compound's unique properties continue to make it a focal point for innovation in drug discovery, with potential applications expanding beyond its initial therapeutic areas.